Cas no 51254-17-2 (Ethanol,2-[[2-(diethylamino)ethyl]amino]-)

• Product Name: Ethanol,2-[[2-(diethylamino)ethyl]amino]-
• CAS No: 51254-17-2
• MF: C₈H₂₀N₂O
• MW: 160.257202148438
• MDL: MFCD00020568
• CID: 376957
• PubChem ID: 98797
• Update Time: 2025-06-20

Ethanol,2-[[2-(diethylamino)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[[2-(diethylamino)ethyl]amino]-
• 2-(2-DIETHYLAMINOETHYLAMINO)ETHANOL
• 2-(2-diethylamino-ethylamino)-ethanol
• 2-[2-(diethylamino)ethylamino]ethanol
• 2-(2-Diaethylamino-aethylamino)-aethanol
• 2-(2-Diethylaminoethylamine)-ethanol
• AC1L40FI
• AC1Q7D6V
• AR-1C6693
• CTK4J3925
• EINECS 257-091-7
• N,N-Diaethyl-N'-(2-hydroxyaethyl)-aethylendiamin
• N,N-diethyl-N'-(2-hydroxyethyl)ethylenediamine
• N.N-Diaethyl-N'-(2-hydroxy-aethyl)-aethylendiamin
• NSC166330
• ZP76RGH2QH
• 51254-17-2
• 2-((2-(Diethylamino)ethyl)amino)ethanol
• 2-(2-(diethylamino)ethylamino)ethanol
• NS00032243
• AKOS000255942
• 2-[[2-(Diethylamino)ethyl]amino]ethanol
• SCHEMBL1180136
• DTXSID60199262
• Ethanol, 2-[[2-(diethylamino)ethyl]amino]-
• NSC-166330
• 2-[[2-(Diethylamino)ethyl]amino]ethan-1-ol
• 2-([2-(Diethylamino)ethyl]amino)ethanol #
• NSC 166330
• 2-(2-diethylaminoethylamino)-ethanol
• 2-(2-Diethylaminoethyl)aminoethanol
• 2-[(2-Diethylaminoethyl)amino]ethanol

• MDL： MFCD00020568
• Inchi： 1S/C8H20N2O/c1-3-10(4-2)7-5-9-6-8-11/h9,11H,3-8H2,1-2H3
• InChI Key： CPVZVEFIBNWXMH-UHFFFAOYSA-N
• SMILES： OCCNCCN(CC)CC

Computed Properties

• Exact Mass: 160.1577
• Monoisotopic Mass: 160.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5
• LogP: 0.30100

Additional information on Ethanol,2-[[2-(diethylamino)ethyl]amino]-

Ethanol,2-[[2-(diethylamino)ethyl]amino]- (CAS No. 51254-17-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethanol,2-[[2-(diethylamino)ethyl]amino]-, identified by its CAS number 51254-17-2, is a compound of significant interest in the realms of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various scientific and industrial domains. The presence of multiple functional groups, including diethylamino and ethanol moieties, makes it a versatile molecule for synthetic chemists and researchers exploring novel pharmacological agents.

The molecular formula of Ethanol,2-[[2-(diethylamino)ethyl]amino]- can be represented as C₈H₂₁N₂O. This structure inherently suggests a range of possible interactions with biological systems, which has prompted extensive investigation into its pharmacological properties. The compound's amine functionalities provide a basis for its potential role as an intermediate in the synthesis of more complex molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders.

In recent years, the pharmaceutical industry has seen a surge in the exploration of molecules with multiple amine groups due to their ability to form stable complexes with target proteins. Ethanol,2-[[2-(diethylamino)ethyl]amino]- exemplifies this trend, as it exhibits promising characteristics for drug design. Its dual amine structure allows for selective binding to specific receptors, making it a candidate for targeted therapy. For instance, studies have shown that derivatives of this compound may interact with enzymes involved in the modulation of neurotransmitter release, offering a potential therapeutic avenue for conditions such as depression and anxiety.

The synthesis of Ethanol,2-[[2-(diethylamino)ethyl]amino]- involves intricate steps that require precise control over reaction conditions. The introduction of the diethylamino group at the 2-position enhances the compound's solubility in organic solvents while maintaining its biological activity. This balance is crucial for pharmaceutical applications where solubility directly impacts drug bioavailability. Advanced synthetic methodologies, such as catalytic amination and protecting group strategies, have been employed to optimize the yield and purity of this compound.

The role of Ethanol,2-[[2-(diethylamino)ethyl]amino]- in medicinal chemistry extends beyond its use as an intermediate. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable metabolic stability and moderate oral bioavailability. These properties are essential for developing drugs that can be administered orally without significant degradation before reaching their target site of action. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of Ethanol,2-[[2-(diethylamino)ethyl]amino]- towards various biological targets. Molecular docking simulations have revealed that this compound can interact with enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are key players in the metabolism of neurotransmitters like serotonin and dopamine. Such interactions could lead to the development of novel therapeutics for neurodegenerative diseases.

The environmental impact of synthesizing and utilizing Ethanol,2-[[2-(diethylamino)ethyl]amino]- is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, biocatalytic methods using engineered enzymes have shown promise in facilitating selective transformations while maintaining high yields. These sustainable approaches align with global initiatives aimed at promoting environmentally responsible chemical manufacturing.

In conclusion, Ethanol,2-[[2-(diethylamino)ethyl]amino]- (CAS No. 51254-17-2) represents a fascinating subject of study in chemical and pharmaceutical research. Its complex structure and functional groups offer numerous possibilities for drug development, particularly in the treatment of neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and synthesis of innovative therapeutic agents.